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Compound of Interest

Compound Name: 3,5-Dimethyl-3-heptene

Cat. No.: B165669

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of 3,5-Dimethyl-3-heptene (CAS No. 59643-68-4). Adherence to these
procedures is critical for ensuring laboratory safety and regulatory compliance.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3,5-Dimethyl-3-heptene is provided
below. This information is crucial for safe handling and storage.

Property Value

Molecular Formula CoH1sg[1]

Molecular Weight 126.24 g/mol [1]

Physical State Liquid

Boiling Point ~146.8 °C (estimated for a similar isomer)[2]
Flash Point ~31.5 °C (estimated for a similar isomer)[2]

Hazard Identification and Personal Protective Equipment
(PPE)
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3,5-Dimethyl-3-heptene is classified as a flammable liquid and an aspiration hazard.[1]
Appropriate personal protective equipment must be worn at all times when handling this

chemical.
Hazard GHS Classification Recommended PPE
Flammability Flammable Liquid, Category 3 Flame-resistant lab coat
Aspiration Hazard Aspiration Hazard, Category 1

Chemical safety goggles or
Eye Contact )
face shield

Chemical-resistant gloves
(Viton® or Nitrile)

Skin Contact

) Use in a well-ventilated area or
Inhalation ) ]
with a chemical fume hood

Glove Selection:

For handling 3,5-Dimethyl-3-heptene, a non-polar hydrocarbon, the following glove materials
are recommended:

 Viton® gloves are highly recommended as they provide excellent resistance to both aromatic
and aliphatic hydrocarbons.[3]

 Nitrile gloves offer good resistance to oils, greases, and many hydrocarbons and can be
used for splash protection.[4][5][6] However, for prolonged contact, Viton® is the superior
choice.

Always inspect gloves for any signs of degradation or perforation before use.

Handling and Storage Protocol

Handling:

» Engineering Controls: Always handle 3,5-Dimethyl-3-heptene in a well-ventilated area,
preferably within a certified chemical fume hood to minimize inhalation exposure.
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« Ignition Sources: Keep away from open flames, sparks, and other potential ignition sources.
Use non-sparking tools and intrinsically safe equipment.

e Grounding: Ground and bond containers when transferring material to prevent static
electricity buildup.

» Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling.

Storage:
« Container: Store in a tightly sealed, properly labeled container.
e Location: Store in a cool, dry, well-ventilated area designated for flammable liquids.

e Incompatibilities: Keep away from strong oxidizing agents.

Disposal Plan

As a non-halogenated hydrocarbon, 3,5-Dimethyl-3-heptene must be disposed of as
hazardous waste.

Waste Collection and Segregation:

o Waste Container: Collect waste 3,5-Dimethyl-3-heptene and any contaminated materials
(e.g., gloves, absorbent pads) in a dedicated, properly labeled, and sealed hazardous waste
container.

e Segregation: It is crucial to segregate non-halogenated hydrocarbon waste from halogenated
waste streams to ensure proper and cost-effective disposal.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name ("3,5-Dimethyl-3-heptene"), and the associated hazards (Flammable).

Disposal Procedure:

» Consult Local Regulations: Follow all institutional, local, state, and federal regulations for
hazardous waste disposal.
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» Waste Pickup: Arrange for a licensed hazardous waste disposal service to collect the waste
container. Do not pour 3,5-Dimethyl-3-heptene down the drain.

Emergency Procedures

Emergency Procedure

1. Evacuate the immediate area. 2. Eliminate all
ignition sources. 3. Wear appropriate PPE,
including respiratory protection if necessary. 4.
Spill Contain the spill using an inert absorbent
material (e.g., vermiculite, sand). 5. Collect the
absorbed material into a sealed container for

hazardous waste disposal.

1. Use a dry chemical, foam, or carbon dioxide
Fire fire extinguisher. Do not use water, as it may be

ineffective.

1. Immediately remove contaminated clothing.
_ 2. Wash the affected area with soap and water
Skin Contact ) )
for at least 15 minutes. 3. Seek medical

attention if irritation persists.

1. Immediately flush eyes with plenty of water

for at least 15 minutes, lifting the upper and
Eye Contact i ) ) )

lower eyelids. 2. Seek immediate medical

attention.

1. Move the affected person to fresh air. 2. If not
Inhalation breathing, give artificial respiration. 3. Seek

immediate medical attention.

1. Do NOT induce vomiting due to the aspiration
_ hazard. 2. If the person is conscious, rinse their
Ingestion ) ) ) i
mouth with water. 3. Seek immediate medical

attention.

Experimental Workflow and Disposal Diagram
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The following diagram illustrates the logical workflow for the safe handling and disposal of 3,5-
Dimethyl-3-heptene.

Handling Protocol

Preparation:
- Don appropriate PPE
- Work in fume hood

Chemical Handling:
- Grounding and bonding
- Avoid ignition sources

Hotential

"+ Ihcident
"Emergency Re'sbon.se
4
Experimental Use Spill Fire Personal Exposure

1
:Generate Waste

1
Disposal! Protocol

Waste Collection:
- Segregate non-halogenated waste
- Use labeled, sealed container

Temporary Storage:
- Designated flammable waste area

Final Disposal:
- Licensed hazardous waste vendor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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